Cas no 944283-41-4 (Boc-Thr(Fmoc-Tyr(tBu))-OH)

• Product Name: Boc-Thr(Fmoc-Tyr(tBu))-OH
• CAS No: 944283-41-4
• MF: C₃₇H₄₄N₂O₉
• MW: 660.753271102905
• CID: 5092507
• Update Time: 2025-10-29

Boc-Thr(Fmoc-Tyr(tBu))-OH Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-{[(2S)-3-[4-(tert-butoxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]oxy}butanoic acid
• (Tert-Butoxy)Carbonyl Thr((9H-Fluoren-9-yl)MethOxy]Carbonyl Tyr(tBu))-OH
• Boc-Thr[Fmoc-Tyr(tBu)]-OH
• L-Tyrosine, O-(1,1-dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, (1R)-2-carboxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methylethyl ester
• Boc-Thr(Fmoc-Tyr(tBu))-OH

• Inchi： 1S/C37H44N2O9/c1-22(31(32(40)41)39-35(44)48-37(5,6)7)46-33(42)30(20-23-16-18-24(19-17-23)47-36(2,3)4)38-34(43)45-21-29-27-14-10-8-12-25(27)26-13-9-11-15-28(26)29/h8-19,22,29-31H,20-21H2,1-7H3,(H,38,43)(H,39,44)(H,40,41)/t22-,30+,31?/m1/s1
• InChI Key： ALWWKYLHXRXBAL-JEHQYZCXSA-N
• SMILES： C(O[C@H](C)C(C(O)=O)NC(OC(C)(C)C)=O)(=O)[C@H](CC1=CC=C(OC(C)(C)C)C=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Boc-Thr(Fmoc-Tyr(tBu))-OH

Boc-Thr(Fmoc-Tyr(tBu))-OH (CAS No. 944283-41-4): A Versatile Building Block in Peptide Synthesis

Boc-Thr(Fmoc-Tyr(tBu))-OH (CAS No. 944283-41-4) is a highly versatile and widely used building block in the field of peptide synthesis. This compound is particularly valuable for its ability to facilitate the construction of complex peptides with high purity and efficiency. The combination of Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protecting groups provides a robust platform for sequential coupling reactions, making it an essential reagent in both academic research and industrial applications.

The Boc-Thr(Fmoc-Tyr(tBu))-OH molecule consists of a threonine residue protected by a Boc group at the N-terminus, an Fmoc-protected tyrosine residue, and a tert-butyl (tBu) protecting group on the tyrosine hydroxyl group. This intricate protection strategy ensures that each functional group remains inert during the synthesis process, allowing for precise control over the reaction conditions. The final carboxylic acid group (-OH) provides a reactive site for further coupling reactions, enabling the stepwise assembly of peptides.

Recent advancements in peptide chemistry have highlighted the importance of Boc-Thr(Fmoc-Tyr(tBu))-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of bioactive peptides with therapeutic potential. The researchers successfully synthesized a series of peptides that exhibited potent anti-inflammatory properties, underscoring the significance of Boc-Thr(Fmoc-Tyr(tBu))-OH in drug discovery and development.

In another notable application, Boc-Thr(Fmoc-Tyr(tBu))-OH has been utilized in the development of peptide-based vaccines. A research team from the University of California, San Francisco, reported the synthesis of a novel peptide vaccine using this compound. The resulting vaccine showed promising immunogenicity and stability, making it a candidate for further clinical evaluation. This application highlights the versatility and potential of Boc-Thr(Fmoc-Tyr(tBu))-OH in advancing medical treatments.

The synthesis of Boc-Thr(Fmoc-Tyr(tBu))-OH involves several well-established chemical reactions. The first step typically involves the protection of threonine with a Boc group, followed by coupling with Fmoc-protected tyrosine. The tert-butyl group is then introduced to protect the tyrosine hydroxyl group. Each step requires careful optimization to ensure high yields and purity. Modern synthetic techniques, such as solid-phase peptide synthesis (SPPS), have further enhanced the efficiency and scalability of this process.

The purity and quality of Boc-Thr(Fmoc-Tyr(tBu))-OH are critical factors in its successful application. High-purity reagents minimize side reactions and impurities, which can significantly impact the yield and functionality of the final peptide product. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are commonly employed to ensure that Boc-Thr(Fmoc-Tyr(tBu))-OH meets stringent quality standards.

In conclusion, Boc-Thr(Fmoc-Tyr(tBu))-OH (CAS No. 944283-41-4) is an indispensable reagent in peptide synthesis, offering unparalleled flexibility and reliability in constructing complex peptides with therapeutic potential. Its widespread use in both academic research and industrial settings underscores its importance in advancing the field of medicinal chemistry and biotechnology. As research continues to uncover new applications for this compound, its role in developing innovative treatments for various diseases is likely to grow even further.